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For Researchers, Scientists, and Drug Development Professionals

Diethoxymethylsilane (CAS No. 2031-62-1), a versatile organosilicon compound, serves as a

crucial intermediate and reagent in a multitude of chemical transformations.[1] Its unique

molecular structure, featuring both hydrolyzable ethoxy groups and a reactive silicon-hydride

(Si-H) bond, imparts a distinct profile of chemical properties that are leveraged in various

applications, from polymer chemistry to fine chemical synthesis. This technical guide provides

an in-depth overview of the chemical properties of Diethoxymethylsilane, supported by

quantitative data, reaction pathways, and generalized experimental methodologies.

Core Chemical and Physical Properties
Diethoxymethylsilane is a colorless, clear liquid that is sensitive to moisture.[2][3] A summary

of its key physical and chemical properties is presented in the tables below for easy reference

and comparison.

Physical Properties
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Property Value Reference

Molecular Formula C5H14O2Si [2]

Molecular Weight 134.25 g/mol [2]

Boiling Point 94-95 °C (lit.) [2][4]

Melting Point -98 °C [2]

Density 0.838 g/mL at 20 °C (lit.) [2][4]

Refractive Index 1.3760 [2]

Vapor Pressure 0.053-7910 Pa at 25 °C [2][4]

Flash Point 10 °C [2]

Autoignition Temperature 245 °C [5]

Spectroscopic Data
Property Description Reference

1H NMR Spectrum available [6]

IR Spectrum
Data available, indicating key

functional groups.
[7][8]

Mass Spectrum
Electron ionization mass

spectrum data is available.
[8]

Reactivity and Chemical Behavior
The chemical behavior of Diethoxymethylsilane is primarily dictated by the presence of the

Si-H bond and the two ethoxy groups attached to the silicon atom. These functionalities make it

a reactive compound capable of undergoing a variety of transformations.

Hydrolysis and Polycondensation: Diethoxymethylsilane is moisture-sensitive and reacts with

water, leading to the hydrolysis of the ethoxy groups to form silanols.[9][10] These silanol

intermediates are unstable and readily undergo condensation to form siloxane polymers.[11]
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This property is fundamental to its use as a crosslinking agent and in the formation of silicone-

based materials.[12]

Hydrosilylation: The presence of the Si-H bond allows Diethoxymethylsilane to participate in

hydrosilylation reactions, which involve the addition of the Si-H bond across a carbon-carbon

double or triple bond.[2] This reaction is a powerful tool for the formation of carbon-silicon

bonds and is widely used in organic synthesis and polymer chemistry.[13]

Reducing Agent: The hydridic nature of the hydrogen atom in the Si-H bond enables

Diethoxymethylsilane to act as a mild and selective reducing agent.[5] It is used in the

reduction of various functional groups, including carbonyl compounds.[4][14]

Other Reactions: Diethoxymethylsilane can also undergo substitution, ester exchange, and

halogenation reactions.[1]

Key Chemical Pathways and Workflows
To visually represent the core chemical transformations of Diethoxymethylsilane, the following

diagrams have been generated using the DOT language.
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Caption: Synthesis of Diethoxymethylsilane.
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Caption: Hydrolysis and Polycondensation of Diethoxymethylsilane.

Experimental Protocols: General Methodologies
While specific, detailed experimental protocols for the determination of every property of

Diethoxymethylsilane are not readily available in the public domain, the following section

outlines the general methodologies employed for characterizing similar silane compounds.

Determination of Physical Properties
A standardized experimental workflow for the determination of key physical properties is

depicted below.

Diethoxymethylsilane Sample

Boiling Point Determination
(e.g., Distillation under controlled pressure)

Melting Point Determination
(e.g., Differential Scanning Calorimetry)

Density Measurement
(e.g., Pycnometer)

Refractive Index Measurement
(e.g., Refractometer)

Flash Point Determination
(e.g., Pensky-Martens closed-cup tester)

Click to download full resolution via product page

Caption: Experimental workflow for physical property determination.

Boiling Point: The boiling point is typically determined by distillation of the purified liquid under

atmospheric or reduced pressure. The temperature at which the liquid and vapor phases are in

equilibrium is recorded.
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Melting Point: For substances that are solid at room temperature, the melting point is

determined. For Diethoxymethylsilane, which has a very low melting point, techniques like

differential scanning calorimetry (DSC) can be used to measure the temperature of the phase

transition from solid to liquid.

Density: The density is measured using a pycnometer or a density meter at a specified

temperature, typically 20°C. This involves determining the mass of a known volume of the

liquid.

Refractive Index: The refractive index is measured using a refractometer, which determines the

extent to which light is bent when it passes through the liquid. This is also measured at a

specific temperature.

Flash Point: The flash point is determined using a closed-cup apparatus, such as a Pensky-

Martens tester. This is the lowest temperature at which the vapors of the liquid will ignite when

an ignition source is introduced.[3]

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR spectroscopy are used

to elucidate the molecular structure of Diethoxymethylsilane. The chemical shifts, coupling

constants, and integration of the signals provide detailed information about the connectivity of

atoms. For silanes, 29Si NMR can also be employed to provide direct information about the

silicon environment.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in

the molecule. Characteristic absorption bands for Si-H, Si-O-C, and C-H bonds can be

observed, confirming the structure of Diethoxymethylsilane.[8]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the molecule. This information helps to confirm the molecular formula

and provides further structural insights.[8]

Safety and Handling
Diethoxymethylsilane is a highly flammable liquid and vapor.[3][15] It is also a skin and eye

irritant.[15] Due to its moisture sensitivity, it should be stored under an inert atmosphere in a
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tightly closed container in a dry and well-ventilated place.[3] Incompatible materials include

strong oxidizing agents, acids, and bases.[16] Hazardous decomposition products include

carbon monoxide, carbon dioxide, and silicon dioxide.[3] Appropriate personal protective

equipment, including safety goggles, gloves, and respiratory protection, should be worn when

handling this chemical.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b037029#what-are-the-chemical-
properties-of-diethoxymethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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